Cas no 17847-54-0 (3,4-Dichlorophenetole)

3,4-Dichlorophenetole structure
3,4-Dichlorophenetole structure
Product Name:3,4-Dichlorophenetole
CAS No:17847-54-0
MF:C8H8Cl2O
MW:191.054520606995
CID:890724
PubChem ID:20445461
Update Time:2024-02-27

3,4-Dichlorophenetole Chemical and Physical Properties

Names and Identifiers

    • 3,4-DICHLOROPHENETOLE
    • 1,2-dichloro-4-ethoxybenzene
    • PubChem3242
    • 3,4-Dichlorophenylethyl ether
    • AS02888
    • 3,4-Dichlorophenetole
    • Inchi: 1S/C8H8Cl2O/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3
    • InChI Key: XNQPWFQUTKAKMD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OCC)Cl

Computed Properties

  • Exact Mass: 189.9952203g/mol
  • Monoisotopic Mass: 189.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2
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